Cas no 402482-52-4 (1-Propanone,1-(4-ethyl-2-nitrophenyl)-)

• Product Name: 1-Propanone,1-(4-ethyl-2-nitrophenyl)-
• CAS No: 402482-52-4
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 325859
• Update Time: 2022-07-25

1-Propanone,1-(4-ethyl-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(4-ethyl-2-nitrophenyl)-
• 1-Propanone,1-(4-ethyl-2-nitrophenyl)-(9CI)

• Inchi： 1S/C11H13NO3/c1-3-8-5-6-9(11(13)4-2)10(7-8)12(14)15/h5-7H,3-4H2,1-2H3
• InChI Key： PFRXGFQBGFIKJM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CC)C=C1[N+]([O-])=O)(=O)CC

Computed Properties

• Exact Mass: 207.09
• Monoisotopic Mass: 207.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9A^2